Cas no 1391287-16-3 (4-OXO-1,2,3,4-TETRAHYDROQUINOLINE-5-CARBOXYLIC ACID)

• Product Name: 4-OXO-1,2,3,4-TETRAHYDROQUINOLINE-5-CARBOXYLIC ACID
• CAS No: 1391287-16-3
• MF: C₁₀H₉NO₃
• MW: 191.183362722397
• CID: 4596421
• PubChem ID: 90767300
• Update Time: 2024-03-01

4-OXO-1,2,3,4-TETRAHYDROQUINOLINE-5-CARBOXYLIC ACID Chemical and Physical Properties

Names and Identifiers

• 5-Quinolinecarboxylic acid, 1,2,3,4-tetrahydro-4-oxo-
• 4-OXO-1,2,3,4-TETRAHYDROQUINOLINE-5-CARBOXYLIC ACID

• Inchi： 1S/C10H9NO3/c12-8-4-5-11-7-3-1-2-6(9(7)8)10(13)14/h1-3,11H,4-5H2,(H,13,14)
• InChI Key： LPWBLDPEQCXHBN-UHFFFAOYSA-N
• SMILES： N1C2=C(C(C(O)=O)=CC=C2)C(=O)CC1

Computed Properties

• Exact Mass: 191.058243149g/mol
• Monoisotopic Mass: 191.058243149g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 66.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Quinoline carboxylic acids